![molecular formula C16H15N5O2S B2446136 N-(4-methoxyphenyl)-2-(1-phenyltetrazol-5-yl)sulfanylacetamide CAS No. 298215-19-7](/img/structure/B2446136.png)
N-(4-methoxyphenyl)-2-(1-phenyltetrazol-5-yl)sulfanylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Synthesis and Characterization
Synthesis Techniques
Innovative synthesis techniques have been developed for structurally related compounds, utilizing various chemical methods such as alkylation, acylation, and ring closure reactions. These methods emphasize the importance of precise synthetic strategies in obtaining the target compounds with desired properties (Yushyn, Holota, & Lesyk, 2022), (Rehman et al., 2016).
Characterization and Properties
The synthesized compounds are thoroughly characterized using various spectroscopic and analytical methods. This ensures the establishment of their structural and physical-chemical properties, which is crucial for understanding their potential applications (Yushyn, Holota, & Lesyk, 2022), (Rehman et al., 2016).
Pharmacological Potential
Anticancer Activity
Various structurally related compounds demonstrate significant anticancer activities. This is evident in their ability to inhibit tumor growth or exhibit cytotoxic effects against different cancer cell lines. Such findings underscore the therapeutic potential of these compounds in oncology (Zyabrev et al., 2022), (Ghani & Alabdali, 2022).
Antimicrobial and Antiviral Properties
Several compounds exhibit promising antimicrobial and antiviral activities, indicating their potential use in treating infectious diseases. This highlights the broad spectrum of biological activities that these compounds can offer (Rehman et al., 2016), (Hamad et al., 2010).
Chemical and Biological Activity Analysis
Docking and Inhibition Studies
Docking studies against various targets like epidermal growth factor receptor (EGFR), tubulin, and enzymes like cyclooxygenase-2 (COX-2) highlight the compound's binding and moderate inhibitory effects. This provides a foundation for understanding the molecular interactions and potential therapeutic applications of these compounds (Faheem, 2018).
Enzyme Inhibitory Activities
The compounds' ability to inhibit key enzymes is explored, revealing their potential in drug discovery and development for various diseases. This emphasizes the importance of enzyme targets in the therapeutic efficacy of these compounds (Virk et al., 2018).
properties
IUPAC Name |
N-(4-methoxyphenyl)-2-(1-phenyltetrazol-5-yl)sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15N5O2S/c1-23-14-9-7-12(8-10-14)17-15(22)11-24-16-18-19-20-21(16)13-5-3-2-4-6-13/h2-10H,11H2,1H3,(H,17,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AJUDYVRHIOCROY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)NC(=O)CSC2=NN=NN2C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15N5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.